6-methyl-4-((1-((5-methylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)-2H-pyran-2-one

• IUPAC Name: 6-methyl-4-[1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl]oxypyran-2-one
• InChI: InChI=1S/C14H15NO5S2/c1-9-5-11(6-13(16)19-9)20-12-7-15(8-12)22(17,18)14-4-3-10(2)21-14/h3-6,12H,7-8H2,1-2H3
• InChI Key: KIFXKTUPZSCFJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CC(C2)OC3=CC(=O)OC(=C3)C
• Molecular Formula: C14H15NO5S2
• Molecular Weight: 341.4 g/mol

Description

6-methyl-4-((1-((5-methylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)-2H-pyran-2-one is a useful research compound. Its molecular formula is C14H15NO5S2 and its molecular weight is 341.4. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

A series of azetidin-2-one based phenyl sulfonyl pyrazoline derivatives were synthesized and evaluated for their antimicrobial activities. These compounds demonstrated significant antibacterial and antifungal effects, suggesting potential for the development of new antimicrobial agents (Shah et al., 2014).

Heterocyclic Compounds Synthesis

Research into heterocyclic compounds featuring sulfonyl groups led to the creation of various derivatives, such as those incorporating pyrimidine and pyrazolo[1,5-a]pyrimidine structures. These efforts aim at synthesizing novel compounds with potential biological activities, showcasing the utility of such motifs in drug discovery and development processes (Yokoyama et al., 1984).

Chemical Synthesis and Characterization

Investigations into the synthesis and characterization of compounds similar to the one have been conducted, focusing on the creation of novel structures with potential pharmacological applications. This includes the synthesis of complex molecules for the exploration of their antimicrobial and possibly antiviral properties (Petrie et al., 1985).

Biological and Antioxidant Activities

Studies have also been conducted on the synthesis of compounds with potential biological activities, including antimicrobial, anticancer, and antioxidant properties. This research underlines the significance of such chemical structures in the development of new therapeutic agents with varied biological activities (Wang et al., 2015).

Molecular Docking Studies

Molecular docking studies have been utilized to predict the interaction between synthesized compounds and biological targets. This approach aids in understanding the potential mechanism of action of new molecules, contributing to the rational design of drugs with enhanced efficacy and specificity (Hafez et al., 2016).